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Compound of Interest

Compound Name: DL-Norepinephrine tartrate

Cat. No.: B1679907

For Researchers, Scientists, and Drug Development Professionals

Introduction

DL-Norepinephrine, a catecholamine neurotransmitter, is pivotal in a vast array of physiological
and pathological processes within the central nervous system. Its application in in vitro
neuroscience research, particularly in studies involving brain slices or neuronal cultures,
necessitates its dissolution in a physiologically relevant medium such as artificial cerebrospinal
fluid (aCSF). However, the inherent instability of norepinephrine in solution, especially at
physiological pH and in the presence of oxygen and bicarbonate, presents a significant
challenge to obtaining reliable and reproducible experimental results. This application note
provides a detailed protocol for the preparation of DL-Norepinephrine tartrate solutions in
aCSF, ensuring stability and efficacy for experimental use.

Quantitative Data Summary

The following table summarizes key quantitative data for the preparation of DL-
Norepinephrine tartrate solutions in aCSF.
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Parameter Value Source(s)
DL-Norepinephrine Bitartrate

] 337.3 g/mol [1]
Monohydrate Molecular Weight
Solubility in PBS (pH 7.2) ~10 mg/mL [1]

Recommended Antioxidant

L-Ascorbic Acid

Typical Stock Solution
Concentration

1-10 mM

Typical Working Concentration
in aCSF

1-100 puM

[2]

aCSF pH

~7.3-7.4 (after carbogen

gassing)

[31141[5]

aCSF Osmolality

~290-310 mOsm/kg

Storage of Stock Solution

-20°C or -80°C (aliquoted,
protected from light)

[6]

Stability of Working Solution in
aCSF

Prepare fresh daily; use within

hours

[1]

Experimental Protocols

Materials

e DL-Norepinephrine bitartrate monohydrate (MW: 337.3 g/mol )

e L-Ascorbic acid

o Reagents for aCSF preparation (see table below)

o Ultrapure water (e.g., Milli-Q)

o Carbogen gas (95% Oz, 5% CO2)

 Sterile, light-protecting microcentrifuge tubes
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o Calibrated analytical balance
e pH meter

 Sterile syringe filters (0.22 pum)

Composition of Artificial Cerebrospinal Fluid (aCSF)

This is a standard recipe for aCSF used in many neuroscience applications, such as in vitro
electrophysiology.[3][4][7][8]

Reagent Concentration (mM) Amount for 1 L (g)
NacCl 125 7.305
KCI 2.5 0.186
NaH2POa4 1.25 0.150
MgClz-6H20 1 0.203
CaClz 2 0.222
NaHCOs 26 2.184
D-Glucose 10 1.802

Protocol for Preparation of DL-Norepinephrine Tartrate
in aCSF

Part 1: Preparation of Artificial Cerebrospinal Fluid (aCSF)

o Prepare Stock Solutions (Optional but Recommended): To streamline the process, it is
advisable to prepare concentrated stock solutions of the aCSF components. A common
practice is to prepare a 10x stock solution of all components except for NaHCOs and D-
Glucose, which should be added fresh on the day of the experiment.

e Dissolve aCSF Salts: In a beaker with approximately 800 mL of ultrapure water, dissolve all
the aCSF reagents except for NaHCOs and D-Glucose.
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e Add Glucose: Once the salts are fully dissolved, add the D-Glucose and stir until dissolved.

e Gas with Carbogen: Begin bubbling the solution with carbogen gas (95% Oz / 5% COz2) for at
least 15-20 minutes. This is crucial for both oxygenating the solution and establishing the
bicarbonate buffer system to achieve the correct pH.

e Add Sodium Bicarbonate: While continuously gassing, slowly add the NaHCOs. Adding it to a
solution that is already saturated with COz will prevent the precipitation of calcium and
magnesium salts.

e Adjust to Final Volume and pH: Adjust the final volume to 1 L with ultrapure water. The pH
should be between 7.3 and 7.4. If necessary, adjust the pH with small amounts of 1 M HCI or
NaOH, although this is typically not required if the solution is properly gassed.

« Filter Sterilization: For applications requiring sterility, filter the aCSF through a 0.22 um
syringe filter.

o Storage: Use the aCSF immediately for the best results. It can be stored at 4°C for a short
period, but it should be re-gassed with carbogen before use to ensure proper oxygenation
and pH.

Part 2: Dissolving DL-Norepinephrine Tartrate

o Prepare Antioxidant-Containing aCSF: To prevent the oxidation of norepinephrine, add L-
Ascorbic acid to the freshly prepared aCSF to a final concentration of 0.1-0.4 mM. For
example, to make a 0.2 mM ascorbic acid solution, add 35.2 mg of L-Ascorbic acid to 1 L of
aCSF.

» Weigh DL-Norepinephrine Tartrate: On a calibrated analytical balance, carefully weigh the
required amount of DL-Norepinephrine bitartrate monohydrate. Perform this in a draft-free
environment.

o Calculation for a 10 mM Stock Solution: For 1 mL of a 10 mM stock, you will need 3.37 mg
of DL-Norepinephrine bitartrate monohydrate (MW = 337.3 g/mol ).

o Dissolution:
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o For Stock Solutions: Transfer the weighed powder to a sterile, light-protecting
microcentrifuge tube. Add the appropriate volume of the antioxidant-containing aCSF to
achieve the desired stock concentration (e.g., 10 mM). Vortex gently until fully dissolved.

o For Direct Preparation of Working Solution: If preparing a working solution directly, add the
weighed norepinephrine to the final volume of antioxidant-containing aCSF.

 Sterilization of Stock Solution: If the stock solution will be used for sterile applications, filter it
through a 0.22 um syringe filter into a new sterile, light-protecting tube.

o Preparation of Working Solution: Dilute the stock solution in fresh, carbogen-gassed,
antioxidant-containing aCSF to the desired final experimental concentration (e.g., 1-100 pM).

e Handling and Storage:

[¢]

Norepinephrine solutions are sensitive to light, heat, and oxygen. Always prepare solutions
fresh on the day of the experiment.

[¢]

Keep solutions on ice and protected from light as much as possible.

o

For stock solutions, it is recommended to prepare small aliquots and store them at -20°C
or -80°C for long-term storage.[6] Avoid repeated freeze-thaw cycles.

[¢]

Aqueous solutions of norepinephrine are not recommended to be stored for more than one
day.[1]

Mandatory Visualizations
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Caption: Workflow for the preparation of DL-Norepinephrine tartrate in aCSF.
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Caption: Simplified signaling pathways of Norepinephrine via adrenergic receptors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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